Cas no 84330-84-7 (7-acetyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-acetyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 84330-84-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD06252057
• CID: 667345
• PubChem ID: 13090329
• Update Time: 2025-06-05

7-acetyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 7-acetyl-
• 7-ACETYL-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• 7-acetyl-4H-1,4-benzoxazin-3-one
• 7-ACETYL-4H-BENZO[1,4]OXAZIN-3-ONE
• SCHEMBL7349545
• 84330-84-7
• DTXSID30517898
• AKOS006294090
• Z1198168485
• 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-
• EN300-207113
• CS-0030075
• 7-Acetyl-2H-1,4-benzoxazin-3(4H)-one
• ACFYAUKMPJWHID-UHFFFAOYSA-N
• 7-acetyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• MDL： MFCD06252057
• Inchi： 1S/C10H9NO3/c1-6(12)7-2-3-8-9(4-7)14-5-10(13)11-8/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： ACFYAUKMPJWHID-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC(C(C)=O)=CC1=2)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 7-acetyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

CAS No 84330-84-7: 2H-1,4-Benzoxazin-3(4H)-one, 7-acetyl-

The compound with CAS No 84330-84-7, commonly referred to as 2H-1,4-Benzoxazin-3(4H)-one, 7-acetyl-, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are aromatic heterocyclic compounds with a six-membered ring containing two nitrogen atoms. The presence of the acetyl group at the 7-position introduces additional functional diversity, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2H-1,4-Benzoxazin-3(4H)-one, 7-acetyl- in drug discovery. Researchers have explored its ability to modulate key biological targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique structure allows for interactions with enzymes like acetylcholinesterase and monoamine oxidase, which are critical in maintaining neurological health. Preclinical studies have demonstrated promising results in reducing oxidative stress and improving cognitive function in animal models.

In addition to its pharmacological applications, CAS No 84330-84-7 has shown potential in materials science. Its aromatic stability and functional groups make it a suitable candidate for synthesizing advanced materials such as polymers and nanoparticles. Recent advancements in green chemistry have enabled the development of efficient synthesis methods for this compound, including enzymatic catalysis and microwave-assisted reactions. These methods not only enhance yield but also reduce environmental impact.

The synthesis of 2H-1,4-Benzoxazin-3(4H)-one, 7-acetyl- typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the benzoxazine ring through cyclization reactions and subsequent acetylation at the 7-position. Researchers have optimized these steps by employing novel catalysts and solvent systems, leading to higher purity and scalability.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure. These tools provide detailed insights into its molecular architecture and functional groups, ensuring accurate characterization for both research and industrial applications.

In conclusion, CAS No 84330-84-7 represents a versatile compound with diverse applications across multiple disciplines. Its role in drug discovery and materials science underscores its importance in contemporary research. As advancements in synthetic methodologies and biological assays continue to evolve, the potential of this compound to contribute to innovative solutions remains vast.